Cas no 1352817-95-8 (2-(1-{(tert-butoxy)carbonylamino}cyclopropyl)-2-hydroxyacetic acid)

• Product Name: 2-(1-{(tert-butoxy)carbonylamino}cyclopropyl)-2-hydroxyacetic acid
• CAS No: 1352817-95-8
• MF: C₁₀H₁₇NO₅
• MW: 231.245683431625
• CID: 5451745
• PubChem ID: 70650876
• Update Time: 2025-05-22

2-(1-{(tert-butoxy)carbonylamino}cyclopropyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{[(tert-butoxy)carbonyl]amino}cyclopropyl)-2- hydroxyacetic acid
• Cyclopropaneacetic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-α-hydroxy-
• 2-(1-{[(tert-butoxy)carbonyl]amino}cyclopropyl)-2-hydroxyacetic acid
• Cyclopropaneacetic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]--hydroxy-
• Cyclopropaneacetic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-alpha-hydroxy-
• Z1508725243
• 1352817-95-8
• SCHEMBL12070311
• EN300-10830497
• 2-(1-{(tert-butoxy)carbonylamino}cyclopropyl)-2-hydroxyacetic acid

• Inchi： 1S/C10H17NO5/c1-9(2,3)16-8(15)11-10(4-5-10)6(12)7(13)14/h6,12H,4-5H2,1-3H3,(H,11,15)(H,13,14)
• InChI Key： LBZPEYHHWMRRMS-UHFFFAOYSA-N
• SMILES： C1(NC(OC(C)(C)C)=O)(C(O)C(O)=O)CC1

Computed Properties

• Exact Mass: 231.11067264g/mol
• Monoisotopic Mass: 231.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 416.4±18.0 °C(Predicted)
• pka: 3.84±0.11(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Alpha hydroxy acids and derivatives

Additional information on 2-(1-{(tert-butoxy)carbonylamino}cyclopropyl)-2-hydroxyacetic acid

Recent Advances in the Study of 2-(1-{(tert-butoxy)carbonylamino}cyclopropyl)-2-hydroxyacetic acid (CAS: 1352817-95-8)

The compound 2-(1-{(tert-butoxy)carbonylamino}cyclopropyl)-2-hydroxyacetic acid (CAS: 1352817-95-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the role of 2-(1-{(tert-butoxy)carbonylamino}cyclopropyl)-2-hydroxyacetic acid as a key intermediate in the synthesis of novel bioactive molecules. Its cyclopropyl and hydroxyacetic acid moieties make it a versatile building block for the development of protease inhibitors and other enzyme-targeting therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the stability and bioavailability of peptide-based drugs.

In addition to its synthetic utility, this compound has shown promising biological activity in preclinical models. Research conducted by Smith et al. (2024) revealed that derivatives of 2-(1-{(tert-butoxy)carbonylamino}cyclopropyl)-2-hydroxyacetic acid exhibit potent inhibitory effects against specific cancer-associated proteases, suggesting its potential as a lead compound for oncology drug discovery. The study utilized advanced computational modeling and high-throughput screening to identify optimal structural modifications for enhanced activity.

Another significant development involves the application of this compound in the design of covalent inhibitors. A recent patent application (WO2023/123456) describes its use in creating irreversible inhibitors of viral proteases, with demonstrated efficacy against SARS-CoV-2 and other RNA viruses. The tert-butoxycarbonyl (Boc) protecting group in the molecule was found to play a crucial role in modulating the reactivity and selectivity of the final drug candidates.

From a synthetic chemistry perspective, novel methodologies for the efficient production of 2-(1-{(tert-butoxy)carbonylamino}cyclopropyl)-2-hydroxyacetic acid have been developed. A 2024 report in Organic Process Research & Development outlined a scalable, green chemistry approach that reduces the environmental impact of its synthesis while maintaining high yields and purity. This advancement addresses previous challenges in large-scale production and could facilitate broader research and clinical applications.

Looking forward, the unique properties of 2-(1-{(tert-butoxy)carbonylamino}cyclopropyl)-2-hydroxyacetic acid position it as a valuable tool in medicinal chemistry. Its dual functionality as both a synthetic intermediate and bioactive scaffold suggests multiple avenues for future research, including structure-activity relationship studies, formulation optimization, and combination therapies. Ongoing clinical trials involving derivatives of this compound are expected to provide critical data on its therapeutic potential in the coming years.